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Compound of Interest

Compound Name: Zinc formaldehyde sulfoxylate

Cat. No.: B1582065 Get Quote

FOR IMMEDIATE RELEASE

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Zinc Formaldehyde Sulfoxylate. Adherence to

these guidelines is essential for ensuring a safe laboratory environment and proper disposal of

this chemical.

Zinc Formaldehyde Sulfoxylate is a strong reducing agent that requires careful handling due

to its potential hazards.[1] It is harmful if swallowed, causes serious eye irritation, and is

suspected of causing genetic defects and damaging fertility or the unborn child.[2][3][4]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[2]

Essential Personal Protective Equipment (PPE)
When handling Zinc Formaldehyde Sulfoxylate, the following personal protective equipment

is mandatory to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Goggles

Must be worn to prevent eye

contact.[3] In case of splashes,

safety glasses with side-

shields are a minimum

requirement.[5]

Hand Protection Chemical-resistant gloves
Wear appropriate nitrile or

rubber gloves.[3]

Body Protection Laboratory Coat/Apron

A lab coat or apron should be

worn to protect against skin

contact.[3]

Respiratory Respirator

In case of dust formation or

inadequate ventilation, wear a

suitable respirator.[3]

Footwear Safety Shoes
Recommended to protect

against spills.[3]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure.

Handling:

Always handle Zinc Formaldehyde Sulfoxylate in a well-ventilated area.[2][6]

Avoid contact with skin and eyes.[2][3][6]

Prevent the formation of dust and aerosols.[3][6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][3][4]

Wash hands thoroughly after handling.[2][3][4]

Keep away from heat, sparks, open flames, and hot surfaces.[2]
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Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep containers tightly closed.[3]

Store locked up.[4][6]

Never allow the product to come into contact with water during storage.[3]

Disposal Plan: Chemical Waste Management
Proper disposal of Zinc Formaldehyde Sulfoxylate is crucial to prevent environmental

contamination.

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[5][6]

Do not let the product enter drains, soil, or subsoil.[3] Discharge into the environment must

be avoided.[2][3][4][6]

Collect spillage, as it is very toxic to aquatic life.[2][6]

Emergency Procedures: Spills and Exposure
In the event of a spill or exposure, immediate and appropriate action is necessary.

Accidental Release Measures:

Evacuate: Evacuate personnel to a safe area, keeping people away from and upwind of the

spill.[2][3][6]

Ventilate: Ensure adequate ventilation.[2][3][6]

Eliminate Ignition Sources: Remove all sources of ignition.[2][6]

Containment: Prevent further leakage or spillage if it is safe to do so.[2][3][6]

Clean-up:
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Wear appropriate personal protective equipment.[2][3][6]

For small spills, absorb with an inert dry material (e.g., sand) and place in a suitable

container for disposal.[2]

For large spills, dike the area to contain the spill.[2]

Use spark-proof tools and explosion-proof equipment.[2][6]

Do not flush with water.[3]

First Aid Measures:

General Advice: Show the Safety Data Sheet (SDS) to the medical professional in

attendance.[2][5]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[2][6]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with plenty of

water for at least 15 minutes.[2][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation

persists, get medical advice/attention.[2][4][5][6]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or Poison Control

Center immediately.[2][5][6]

Hazard Summary
The following table summarizes the key hazard information for Zinc Formaldehyde
Sulfoxylate based on the Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.highmountainco.com/uploads/202310/MSDS-ZFS-HMHT_1696901379_WNo.pdf
http://www.silox-india.com/en/newpdf/MSDS_Safolin_SIPL2024.pdf
https://www.chemicalbook.com/msds/zinc-formaldehyde-sulfoxylate.htm
https://www.highmountainco.com/uploads/202310/MSDS-ZFS-HMHT_1696901379_WNo.pdf
https://www.highmountainco.com/uploads/202310/MSDS-ZFS-HMHT_1696901379_WNo.pdf
https://www.highmountainco.com/uploads/202310/MSDS-ZFS-HMHT_1696901379_WNo.pdf
https://www.chemicalbook.com/msds/zinc-formaldehyde-sulfoxylate.htm
http://www.silox-india.com/en/newpdf/MSDS_Safolin_SIPL2024.pdf
https://www.highmountainco.com/uploads/202310/MSDS-ZFS-HMHT_1696901379_WNo.pdf
https://www.spectrumchemical.com/media/sds/Z1032_AGHS.pdf
https://www.highmountainco.com/uploads/202310/MSDS-ZFS-HMHT_1696901379_WNo.pdf
https://www.chemicalbook.com/msds/zinc-formaldehyde-sulfoxylate.htm
https://www.highmountainco.com/uploads/202310/MSDS-ZFS-HMHT_1696901379_WNo.pdf
https://www.chemicalbook.com/msds/zinc-formaldehyde-sulfoxylate.htm
https://www.highmountainco.com/uploads/202310/MSDS-ZFS-HMHT_1696901379_WNo.pdf
https://www.guidechem.com/msds/24887-06-7.html
https://www.spectrumchemical.com/media/sds/Z1032_AGHS.pdf
https://www.chemicalbook.com/msds/zinc-formaldehyde-sulfoxylate.htm
https://www.highmountainco.com/uploads/202310/MSDS-ZFS-HMHT_1696901379_WNo.pdf
https://www.spectrumchemical.com/media/sds/Z1032_AGHS.pdf
https://www.chemicalbook.com/msds/zinc-formaldehyde-sulfoxylate.htm
https://www.benchchem.com/product/b1582065?utm_src=pdf-body
https://www.benchchem.com/product/b1582065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[3][4]

Serious Eye Damage/Eye

Irritation
2A / 2

H319: Causes serious eye

irritation[2][3][4]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects[2][3][4]

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child[2][3]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic

life[2]

Hazardous to the Aquatic

Environment, Chronic
1 / 3

H410: Very toxic to aquatic life

with long lasting effects[2] /

H412: Harmful to aquatic life

with long lasting effects[4]

Experimental Workflow: Handling a Chemical Spill
The following diagram outlines the procedural flow for safely managing a spill of Zinc
Formaldehyde Sulfoxylate.

Immediate Response Assessment & Preparation Containment & Cleanup Waste Management

Spill Occurs Evacuate Area Alert Supervisor & Safety Officer Isolate Spill Area Assess Spill Size & Risk Don Appropriate PPE Contain Spill with Inert Material Clean Up Spill Decontaminate Area & Equipment Package Waste Label as Hazardous Waste Dispose via Approved Channels

Click to download full resolution via product page

Procedural workflow for managing a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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